Cas no 874363-18-5 (3-(N-Acrylamidophenyl)boronic acid pinacol ester)

3-(N-Acrylamidophenyl)boronic acid pinacol ester structure

874363-18-5 structure

Product Name:3-(N-Acrylamidophenyl)boronic acid pinacol ester

CAS No:874363-18-5

MF:C₁₅H₂₀BNO₃

MW:273.135204315186

MDL:MFCD22493996

CID:1893573

PubChem ID:74789486

Update Time:2024-10-26

3-(N-Acrylamidophenyl)boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-Propenamide,N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylamide
- 3-Acrylamidophenylboronic Acid Pinacol Ester
- 2-(3-Acrylamidophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acrylamide
- AK198361
- WKGCJEIDCOQEPG-UHFFFAOYSA-N
- KM2513
- FCH2889698
- OR360628
- 3-(N-Acrylamidophenyl)boronic acid pinacol ester
- N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]acrylamide
- N-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]PROP-2-ENAMIDE
- N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-propenamide (ACI)
- SY248481
- DB-091848
- T3826
- SCHEMBL14750326
- AKOS025293541
- (N-ACRYLAMIDOPHENYL)BORONIC ACID PINACOL ESTER
- MFCD22493996
- C76869
- 874363-18-5
- DS-9901
- CS-B1259
- 2-PROPENAMIDE, N-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-
- MDL： MFCD22493996
- Inchi： 1S/C15H20BNO3/c1-6-13(18)17-12-9-7-8-11(10-12)16-19-14(2,3)15(4,5)20-16/h6-10H,1H2,2-5H3,(H,17,18)
- InChI Key： WKGCJEIDCOQEPG-UHFFFAOYSA-N
- SMILES： O=C(NC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1)C=C

Computed Properties

Exact Mass: 273.15400
Monoisotopic Mass: 273.1536237g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 379
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6

Experimental Properties

Melting Point: 158.0 to 162.0 deg-C
PSA: 47.56000
LogP: 2.18330

3-(N-Acrylamidophenyl)boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KL556-200mg	3-(N-Acrylamidophenyl)boronic acid pinacol ester	874363-18-5	95+%	200mg	245.0CNY	2021-08-04
TRC	A191320-100mg	3-(N-Acrylamidophenyl)boronic acid pinacol ester	874363-18-5		100mg	$ 64.00	2023-04-19
TRC	A191320-250mg	3-(N-Acrylamidophenyl)boronic acid pinacol ester	874363-18-5		250mg	$ 81.00	2023-04-19
TRC	A191320-500mg	3-(N-Acrylamidophenyl)boronic acid pinacol ester	874363-18-5		500mg	$ 121.00	2023-04-19
TRC	A191320-1g	3-(N-Acrylamidophenyl)boronic acid pinacol ester	874363-18-5		1g	$ 167.00	2023-04-19
Alichem	A019111939-5g	N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylamide	874363-18-5	95%	5g	$278.10	2023-08-31
Alichem	A019111939-10g	N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylamide	874363-18-5	95%	10g	$473.80	2023-08-31
Apollo Scientific	OR360628-1g	(N-Acrylamidophenyl)boronic acid, pinacol ester	874363-18-5	98%	1g	£17.00	2025-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N872475-1g	N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acrylamide	874363-18-5	98%	1g	￥620.10	2022-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N68630-5g	N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acrylamide	874363-18-5		5g	¥2476.0	2021-09-04

3-(N-Acrylamidophenyl)boronic acid pinacol ester Production Method

Production Method 1

76-09-5

30418-59-8

874363-18-5

Reaction Conditions

1.1 Solvents: Dichloromethane ; 48 h, rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; 30 min, 0 °C
2.2 Solvents: Dichloromethane ; 2 h, 0 °C; 24 h, rt

Reference

Tuning the sugar-response of boronic acid block copolymers

Cambre, Jennifer N.; et al, Journal of Polymer Science, 2012, 50(16), 3373-3382

Production Method 2

73183-34-3

874363-18-5

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 2.75 h, reflux
2.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 40 min, rt

Reference

Discovery of Branebrutinib (BMS-986195): A Strategy for Identifying a Highly Potent and Selective Covalent Inhibitor Providing Rapid in Vivo Inactivation of Bruton's Tyrosine Kinase (BTK)

Watterson, Scott H. ; et al, Journal of Medicinal Chemistry, 2019, 62(7), 3228-3250

Production Method 3

210907-84-9

814-68-6

874363-18-5

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; -10 °C; 1 h, -10 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Discovery of a novel class of covalent dual inhibitors targeting the protein kinases BMX and BTK

Forster, Michael; et al, International Journal of Molecular Sciences, 2020, 21(23),

Production Method 4

210907-84-9

814-68-6

874363-18-5

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 40 min, rt

Reference

Discovery of Branebrutinib (BMS-986195): A Strategy for Identifying a Highly Potent and Selective Covalent Inhibitor Providing Rapid in Vivo Inactivation of Bruton's Tyrosine Kinase (BTK)

Watterson, Scott H. ; et al, Journal of Medicinal Chemistry, 2019, 62(7), 3228-3250

Production Method 5

73183-34-3

874363-18-5

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: (SP-4-3)-[Dicyclohexyl[2′,4′,6′-tris(1-methylethyl)[1,1′-biphenyl]-2-yl]phosphin… Solvents: 1,4-Dioxane ; overnight, rt → 90 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; -10 °C; 1 h, -10 °C
2.2 Reagents: Ammonium chloride Solvents: Water

Reference

Discovery of a novel class of covalent dual inhibitors targeting the protein kinases BMX and BTK

Forster, Michael; et al, International Journal of Molecular Sciences, 2020, 21(23),